Cas no 69374-79-4 (2-(4-Bromophenyl)-2-oxoacetamide)

• Product Name: 2-(4-Bromophenyl)-2-oxoacetamide
• CAS No: 69374-79-4
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD22581277
• CID: 822445
• PubChem ID: 22147929
• Update Time: 2025-05-24

2-(4-Bromophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-2-oxoacetamide
• 2-(4-BroMo-phenyl)-2-oxo-acetaMide
• 2-(4-bromophenyl)-2-oxo-acetamide
• Benzeneacetamide, 4-bromo- -oxo-
• ST2403934
• J3.543.685E
• AKOS016006642
• SCHEMBL2790202
• BCP22019
• DTXSID40622947
• A852442
• BenzeneacetaMide,4-broMo-(c) paragraph sign-oxo-
• CS-0319563
• 69374-79-4
• AS-60809

• MDL： MFCD22581277
• Inchi： 1S/C8H6BrNO2/c9-6-3-1-5(2-4-6)7(11)8(10)12/h1-4H,(H2,10,12)
• InChI Key： ZLEVNHMPPZPHOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(N)=O)=O)=CC=1

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2
• XLogP3: 1.4

Additional information on 2-(4-Bromophenyl)-2-oxoacetamide

Professional Introduction to Compound with CAS No. 69374-79-4 and Product Name: 2-(4-Bromophenyl)-2-oxoacetamide

The compound with the CAS number 69374-79-4 and the product name 2-(4-Bromophenyl)-2-oxoacetamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of a 4-bromophenyl group and an oxoacetamide moiety contributes to its distinctive reactivity and biological activity, making it a valuable scaffold for further chemical modifications and therapeutic investigations.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(4-Bromophenyl)-2-oxoacetamide as a versatile intermediate in the synthesis of bioactive molecules. The bromine substituent on the phenyl ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions facilitate the introduction of diverse functional groups, enabling the development of novel pharmacophores with enhanced binding affinity and selectivity.

In the realm of drug discovery, 2-(4-Bromophenyl)-2-oxoacetamide has been explored for its potential role in modulating various biological pathways. Studies have demonstrated its efficacy in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The oxoacetamide moiety, known for its stability and bioavailability, serves as an excellent pharmacological handle for designing small-molecule inhibitors. This structural feature allows for optimal interactions with target proteins, thereby enhancing drug-like properties such as solubility, metabolic stability, and cell membrane permeability.

One of the most compelling aspects of 2-(4-Bromophenyl)-2-oxoacetamide is its applicability in the development of targeted therapies. Researchers have leveraged its structural framework to design molecules that selectively interact with overexpressed or mutated proteins associated with specific diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases implicated in oncogenesis. The ability to fine-tune its chemical structure through strategic substitutions has opened new avenues for creating personalized medicine approaches.

The synthesis of 2-(4-Bromophenyl)-2-oxoacetamide involves well-established organic transformations that highlight its synthetic accessibility. The starting materials are commercially available, and the reaction conditions are optimized for high yields and purity. This accessibility is crucial for academic laboratories and pharmaceutical companies alike, as it allows for rapid screening of large libraries of analogs without significant logistical challenges. The compound’s compatibility with high-throughput screening technologies further underscores its utility in drug discovery pipelines.

From a mechanistic perspective, the reactivity of 2-(4-Bromophenyl)-2-oxoacetamide has been extensively studied to understand its interaction with biological targets. Computational modeling has played a pivotal role in predicting binding modes and identifying key residues involved in molecular recognition. These insights have guided medicinal chemists in designing next-generation compounds with improved pharmacokinetic profiles. Additionally, biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed structural information about complexes formed between this compound and its targets.

The future prospects of 2-(4-Bromophenyl)-2-oxoacetamide are vast, particularly as our understanding of disease mechanisms continues to evolve. Emerging research suggests its potential application in modulating epigenetic processes, which are increasingly recognized as critical factors in various pathological conditions. By integrating this compound into novel therapeutic strategies, scientists aim to address complex diseases that require multifaceted approaches.

In conclusion, 69374-79-4 (CAS number) and 2-(4-Bromophenyl)-2-oxoacetamide represent a cornerstone in modern pharmaceutical research. Its unique structural features, synthetic accessibility, and biological relevance position it as a key player in the development of next-generation therapeutics. As ongoing studies continue to uncover new applications for this compound, it is poised to make significant contributions to advancements across multiple disciplines within chemical biology and medicine.